Cas no 111196-17-9 (H-β-Ala-pNA HBr)

• Product Name: H-β-Ala-pNA HBr
• CAS No: 111196-17-9
• MF: C₉H₁₂BrN₃O₃
• MW: 290.113881111145
• MDL: MFCD08458595
• CID: 129160
• PubChem ID: 56777326
• Update Time: 2025-06-13

H-β-Ala-pNA HBr Chemical and Physical Properties

Names and Identifiers

• Propanamide,3-amino-N-(4-nitrophenyl)-, hydrobromide (1:1)
• H-b-Ala-pNA.HBr
• H-b-Ala-pNA · HBr
• H-BETA-ALA-PNA HBR
• H-β-Ala-pNA · HBr
• H-2-Ala-pNA HBr
• 111196-17-9
• H-beta-Ala-pNA . HBr
• 3-amino-N-(4-nitrophenyl)propanamide;hydrobromide
• A894763
• MFCD08458595
• S-111196-17-9
• AKOS027250953
• H--Ala-pNA HBr
• H-?-Ala-pNA HBr
• 3-AMINO-N-(4-NITROPHENYL)PROPANAMIDEHYDROBROMIDE
• 3-AMINO-N-(4-NITROPHENYL)PROPANAMIDE HYDROBROMIDE
• 3-Amino-N-(4-nitrophenyl)propanamide HBr
• G67845
• 3-Amino-N-(4-nitrophenyl)-propanamide Monohydrobromide; 3-Amino-N-(4-nitrophenyl)-propanamide Hydrobromide; H-ss-Ala-pNA HBr
• H-β-Ala-pNA HBr

• MDL： MFCD08458595
• Inchi： 1S/C9H11N3O3.BrH/c10-6-5-9(13)11-7-1-3-8(4-2-7)12(14)15;/h1-4H,5-6,10H2,(H,11,13);1H
• InChI Key： WDFTXMCEXYTXHF-UHFFFAOYSA-N
• SMILES： Br.O=C(CCN)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 289.00620g/mol
• Monoisotopic Mass: 289.00620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Additional information on H-β-Ala-pNA HBr

Introduction to H-β-Ala-pNA HBr (CAS No. 111196-17-9) in Modern Chemical and Biomedical Research

H-β-Ala-pNA HBr, with the chemical identifier CAS No. 111196-17-9, is a compound of significant interest in the realms of chemical and biomedical research. This compound, featuring a combination of β-alanine and p-nitroaniline moieties, has garnered attention due to its versatile applications in enzymatic studies, drug development, and analytical chemistry. The unique structural properties of H-β-Ala-pNA HBr make it an invaluable tool for researchers exploring the intricacies of biochemical pathways and molecular interactions.

The synthesis and characterization of H-β-Ala-pNA HBr have been refined through advanced chemical methodologies, ensuring high purity and stability. These attributes are critical for its use in sensitive experimental protocols where accuracy and reproducibility are paramount. Recent advancements in synthetic chemistry have enabled the production of this compound with greater efficiency, making it more accessible for a wide range of applications.

In the field of enzymology, H-β-Ala-pNA HBr serves as a potent substrate for various enzymes involved in the biosynthesis of peptides and proteins. Its incorporation into peptide sequences allows researchers to study enzyme kinetics and mechanisms with high precision. For instance, the use of this compound has been instrumental in understanding the role of β-alanine in the biosynthesis of certain neurotransmitters, providing insights into potential therapeutic targets for neurological disorders.

The p-nitroaniline moiety in H-β-Ala-pNA HBr also contributes to its utility as a chromogenic agent in enzymatic assays. Upon hydrolysis by specific enzymes, p-nitroaniline releases a colored product, facilitating the detection and quantification of enzymatic activity. This property has been exploited in various diagnostic assays and high-throughput screening platforms, where rapid and sensitive detection of enzyme activity is essential.

Recent studies have highlighted the role of H-β-Ala-pNA HBr in drug development. Its structural framework resembles natural amino acid sequences, making it a suitable candidate for designing peptidomimetics with potential therapeutic benefits. Researchers have leveraged this compound to develop novel inhibitors targeting pathogenic enzymes, demonstrating its importance in antiviral and antibacterial drug discovery.

The compound's stability under various environmental conditions has also made it valuable in analytical chemistry. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) benefit from the use of H-β-Ala-pNA HBr as an internal standard or reference material. Its well-defined chemical properties ensure consistent results across different experimental setups, enhancing the reliability of analytical data.

In conclusion, H-β-Ala-pNA HBr (CAS No. 111196-17-9) is a multifaceted compound with broad applications in chemical and biomedical research. Its unique structural features, coupled with its stability and reactivity, make it an indispensable tool for researchers investigating enzymatic processes, drug development, and analytical methodologies. As scientific understanding continues to evolve, the significance of compounds like H-β-Ala-pNA HBr is expected to grow, driving further innovation and discovery in these fields.